Cas no 1563999-07-4 (2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro-)
2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro-
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- Inchi: 1S/C9H6BrFO2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-5H,(H,12,13)
- InChI Key: WWQDRDUOIGSERO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(F)=CC1=CC=CC=C1Br
2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01028696-1g |
(2Z)-3-(2-Bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 95% | 1g |
¥5180.0 | 2023-04-10 | |
| Enamine | EN300-376303-0.05g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-376303-0.1g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-376303-0.25g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-376303-0.5g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-376303-1.0g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-376303-2.5g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-376303-5.0g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-376303-10.0g |
(2Z)-3-(2-bromophenyl)-2-fluoroprop-2-enoic acid |
1563999-07-4 | 10.0g |
$4545.0 | 2023-03-02 |
2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro-
Introduction to 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- (CAS No. 1563999-07-4)
2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- (CAS No. 1563999-07-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted acrylate moiety and a bromophenyl group. These structural features contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.
The chemical formula of 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- is C10H7BrFO2, and it has a molecular weight of approximately 245.06 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and esterification processes. These synthetic routes are designed to ensure high yields and purity, which are crucial for its use in downstream applications.
In the pharmaceutical industry, 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of anticancer agents, antimicrobial compounds, and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.
Beyond pharmaceuticals, 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California demonstrated that copolymers derived from this compound exhibited enhanced mechanical properties and improved thermal stability compared to conventional polymers. These findings have opened up new avenues for the development of high-performance materials with potential applications in electronics, automotive, and aerospace industries.
The physical properties of 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- are also noteworthy. It is a colorless to pale yellow liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its melting point is around -10°C, and its boiling point is approximately 180°C at atmospheric pressure. These properties make it suitable for various chemical processes and reactions.
In terms of safety and handling, while 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.
The environmental impact of 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental management to minimize any potential ecological impacts.
In conclusion, 2-Propenoic acid, 3-(2-bromophenyl)-2-fluoro- (CAS No. 1563999-07-4) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.
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